6-[(4-chlorophenyl)methanesulfonyl]-N-[(pyridin-2-yl)methyl]pyridazin-3-amine
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Overview
Description
6-[(4-chlorophenyl)methanesulfonyl]-N-[(pyridin-2-yl)methyl]pyridazin-3-amine, also known as 6-CPMP, is a synthetically produced small molecule compound with potential applications in scientific research. It is a member of the pyridazinone class of compounds, which have been studied for their potential therapeutic effects. 6-CPMP is a versatile compound, with a wide range of applications in scientific research, and has been studied for its potential therapeutic effects.
Scientific Research Applications
6-[(4-chlorophenyl)methanesulfonyl]-N-[(pyridin-2-yl)methyl]pyridazin-3-amine has been studied for its potential applications in scientific research. It has been used as a reagent in the synthesis of other compounds and as a tool in the study of enzyme inhibition. It has also been used to study the structure and function of proteins and to investigate the mechanism of drug action. Additionally, it has been used to study the pharmacology of various compounds, including antibiotics and anti-cancer drugs.
Mechanism of Action
The mechanism of action of 6-[(4-chlorophenyl)methanesulfonyl]-N-[(pyridin-2-yl)methyl]pyridazin-3-amine is not yet fully understood. However, it is believed to act as an inhibitor of enzymes involved in the metabolism of drugs and other compounds. It has been shown to inhibit the activity of cytochrome P450 enzymes, which play an important role in the metabolism of drugs and other compounds. Additionally, 6-[(4-chlorophenyl)methanesulfonyl]-N-[(pyridin-2-yl)methyl]pyridazin-3-amine has been shown to inhibit the activity of monoamine oxidase, which is involved in the metabolism of neurotransmitters.
Biochemical and Physiological Effects
6-[(4-chlorophenyl)methanesulfonyl]-N-[(pyridin-2-yl)methyl]pyridazin-3-amine has been studied for its potential biochemical and physiological effects. It has been shown to inhibit the activity of cytochrome P450 enzymes, which play an important role in the metabolism of drugs and other compounds. Additionally, it has been shown to inhibit the activity of monoamine oxidase, which is involved in the metabolism of neurotransmitters. In animal studies, 6-[(4-chlorophenyl)methanesulfonyl]-N-[(pyridin-2-yl)methyl]pyridazin-3-amine has been shown to have anti-inflammatory, anti-oxidative, and anti-apoptotic effects.
Advantages and Limitations for Lab Experiments
The main advantage of using 6-[(4-chlorophenyl)methanesulfonyl]-N-[(pyridin-2-yl)methyl]pyridazin-3-amine in laboratory experiments is its ease of synthesis. It can be synthesized quickly and easily, and is readily available. Additionally, it is relatively stable and can be stored for long periods of time without degradation. The main limitation of using 6-[(4-chlorophenyl)methanesulfonyl]-N-[(pyridin-2-yl)methyl]pyridazin-3-amine in laboratory experiments is that its mechanism of action is not yet fully understood.
Future Directions
For the study of 6-[(4-chlorophenyl)methanesulfonyl]-N-[(pyridin-2-yl)methyl]pyridazin-3-amine include further investigation into its mechanism of action and its potential therapeutic effects. Additionally, further research is needed to explore its potential applications in drug development and other areas of scientific research. Other areas of research include the investigation of its potential effects on other enzymes and its potential interactions with other compounds. Finally, further research is needed to explore its potential toxicity and safety in humans.
Synthesis Methods
6-[(4-chlorophenyl)methanesulfonyl]-N-[(pyridin-2-yl)methyl]pyridazin-3-amine is synthesized from 4-chlorophenylmethanesulfonyl chloride and 2-methylpyridine in the presence of sodium hydroxide. The reaction is carried out in an aqueous medium and results in the formation of 6-[(4-chlorophenyl)methanesulfonyl]-N-[(pyridin-2-yl)methyl]pyridazin-3-amine. The reaction is usually carried out at a temperature of 40-50°C and a pH of 8-9. The reaction is complete in approximately two hours.
properties
IUPAC Name |
6-[(4-chlorophenyl)methylsulfonyl]-N-(pyridin-2-ylmethyl)pyridazin-3-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15ClN4O2S/c18-14-6-4-13(5-7-14)12-25(23,24)17-9-8-16(21-22-17)20-11-15-3-1-2-10-19-15/h1-10H,11-12H2,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FDYOFIRJOBPXOW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=NC(=C1)CNC2=NN=C(C=C2)S(=O)(=O)CC3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15ClN4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.